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Compound of Interest

Compound Name: AW4

Cat. No.: B15583369

Before proceeding with the creation of an in-depth technical guide on the biological function
and mechanism of action of "AW4," it is crucial to clarify the specific biological entity you are
referring to. Initial research indicates that "AW4" is not a universally recognized standalone
identifier for a single biological molecule. Instead, the term could be an abbreviation, a typo, or
a component of a larger name, leading to several potential candidates for your topic.

To ensure the technical guide is accurate and relevant to your needs, please specify which of
the following, or another entity, is the intended subject of your report:

Potential Biological Entities Related to "AW4":

o ABI4 (ABA-insensitive 4): A key transcription factor in the plant Arabidopsis thaliana. It plays
a critical role in the signaling pathway of the plant hormone abscisic acid (ABA), particularly
in seed germination and post-germinative growth. As a transcriptional activator, it is part of a
complex gene regulatory network.[1]

o ATF4 (Activating Transcription Factor 4): A versatile transcription factor found in mammals
that belongs to the basic leucine zipper (bZIP) superfamily.[2][3] It is involved in a wide array
of cellular processes, including responses to environmental and intracellular stress.[2] ATF4
is also a significant area of study in relation to human health and diseases such as skeletal
muscle atrophy.[2]

o AO4 (Aldehyde Oxidase 4): An enzyme encoded by the AO4 gene in Arabidopsis thaliana.[4]
This enzyme is primarily expressed in developing seeds and is involved in the detoxification
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of aldehydes, which can be harmful to the plant.[4] Research suggests it plays a role in
delaying the aging and death of siliques (seed pods) by catalyzing the conversion of
aldehydes.[4]

» AHK4 (Arabidopsis Histidine Kinase 4): A sensor histidine kinase in Arabidopsis thaliana that
functions as a direct receptor for the plant hormone cytokinin.[5] It is a key component of the
cytokinin signaling pathway, which is involved in various aspects of plant growth and
development.[5]

e WOX4 (WUSCHEL-related homeobox 4): A member of the WUSCHEL-related homeobox
gene family in Arabidopsis thaliana.[6] WOX4 is integral to the TDIF-TDR-WOX4 signaling
pathway, which is crucial for maintaining the vascular meristem during secondary growth and
regulating vascular proliferation.[6]

e aC-[34 loop in protein kinases: This is a structural component within the catalytic domain of
protein kinases, not a standalone molecule. This loop is important for the conformational
changes that regulate kinase activity and is implicated in disease and drug resistance when
mutated.[7]

Once you have identified the correct biological entity, a comprehensive technical guide can be
developed that includes the requested data tables, detailed experimental protocols, and
Graphviz diagrams of signaling pathways and workflows. Your clarification is essential for the
next step in generating a document that meets the in-depth requirements for researchers,
scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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